Cas no 2418671-58-4 (Methyl 3-{[2-(tert-butoxy)-2-oxoethoxy]methyl}-5-[(fluorosulfonyl)oxy]-4-methylbenzoate)

• Product Name: Methyl 3-{[2-(tert-butoxy)-2-oxoethoxy]methyl}-5-[(fluorosulfonyl)oxy]-4-methylbenzoate
• CAS No: 2418671-58-4
• MF: C₁₆H₂₁FO₈S
• MW: 392.396548032761
• CID: 5677461
• PubChem ID: 165772145
• Update Time: 2025-06-09

Methyl 3-{[2-(tert-butoxy)-2-oxoethoxy]methyl}-5-[(fluorosulfonyl)oxy]-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-26628603
• 2418671-58-4
• methyl 3-{[2-(tert-butoxy)-2-oxoethoxy]methyl}-5-[(fluorosulfonyl)oxy]-4-methylbenzoate
• Methyl 3-{[2-(tert-butoxy)-2-oxoethoxy]methyl}-5-[(fluorosulfonyl)oxy]-4-methylbenzoate

• Inchi： 1S/C16H21FO8S/c1-10-12(8-23-9-14(18)24-16(2,3)4)6-11(15(19)22-5)7-13(10)25-26(17,20)21/h6-7H,8-9H2,1-5H3
• InChI Key： QMQONCMAAXRAAG-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1=CC(C(=O)OC)=CC(COCC(=O)OC(C)(C)C)=C1C)F

Computed Properties

• Exact Mass: 392.09411696g/mol
• Monoisotopic Mass: 392.09411696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 114Ų

Additional information on Methyl 3-{[2-(tert-butoxy)-2-oxoethoxy]methyl}-5-[(fluorosulfonyl)oxy]-4-methylbenzoate

Recent Advances in the Study of Methyl 3-{[2-(tert-butoxy)-2-oxoethoxy]methyl}-5-[(fluorosulfonyl)oxy]-4-methylbenzoate (CAS: 2418671-58-4)

The compound Methyl 3-{[2-(tert-butoxy)-2-oxoethoxy]methyl}-5-[(fluorosulfonyl)oxy]-4-methylbenzoate (CAS: 2418671-58-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorosulfonyloxy and tert-butoxycarbonylmethyl ether functional groups, has shown promising potential as a versatile intermediate in the synthesis of bioactive compounds and as a key building block in drug discovery. Recent studies have explored its applications in targeted drug delivery, enzyme inhibition, and as a precursor for the development of novel therapeutic agents.

One of the most notable advancements in the study of this compound is its role in the development of covalent inhibitors. The fluorosulfonyloxy group (-OSO2F) is highly reactive, enabling the formation of stable covalent bonds with nucleophilic residues in target proteins, such as serine, threonine, or cysteine. This property has been leveraged in the design of irreversible inhibitors for enzymes like proteases and kinases, which are critical targets in cancer and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of derivatives of this compound in selectively inhibiting the activity of Bruton's tyrosine kinase (BTK), a key player in B-cell malignancies.

In addition to its applications in covalent inhibition, Methyl 3-{[2-(tert-butoxy)-2-oxoethoxy]methyl}-5-[(fluorosulfonyl)oxy]-4-methylbenzoate has been investigated for its potential in prodrug design. The tert-butoxycarbonylmethyl ether moiety can be cleaved under specific physiological conditions, releasing active drug molecules in a controlled manner. This approach has been explored in the context of improving the bioavailability and reducing the off-target effects of anticancer agents. Recent preclinical studies have shown that prodrugs derived from this compound exhibit enhanced tumor penetration and reduced systemic toxicity compared to their parent drugs.

The synthetic routes to this compound have also been optimized in recent years. A 2022 publication in Organic Letters detailed a streamlined, high-yield synthesis of Methyl 3-{[2-(tert-butoxy)-2-oxoethoxy]methyl}-5-[(fluorosulfonyl)oxy]-4-methylbenzoate, utilizing a combination of palladium-catalyzed cross-coupling and fluorosulfonylation reactions. This advancement has facilitated its broader adoption in medicinal chemistry research, enabling more efficient scale-up and diversification of its derivatives.

Looking ahead, the versatility of Methyl 3-{[2-(tert-butoxy)-2-oxoethoxy]methyl}-5-[(fluorosulfonyl)oxy]-4-methylbenzoate suggests that it will continue to play a pivotal role in drug discovery and chemical biology. Ongoing research is focused on expanding its applications to other target classes, such as GPCRs and ion channels, as well as exploring its potential in the development of next-generation bioconjugates. With its unique combination of reactivity and modularity, this compound is poised to remain a valuable tool in the pharmaceutical arsenal for years to come.